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Compound of Interest

Compound Name: 4-lodophthalonitrile

Cat. No.: B1587499

An In-depth Technical Guide to the Chemical Properties and Reactivity of 4-lodophthalonitrile

Introduction

4-lodophthalonitrile (1,2-Dicyano-4-iodobenzene) is a versatile aromatic building block of
significant interest in materials science and synthetic chemistry. Characterized by a benzene
ring substituted with two adjacent nitrile groups and an iodine atom, its unique electronic and
steric properties make it a valuable precursor for a range of functional molecules. The electron-
withdrawing nature of the twin nitrile groups activates the benzene ring, while the carbon-iodine
bond provides a reactive site for sophisticated chemical transformations. This guide offers a
comprehensive exploration of the synthesis, physicochemical properties, and key reactivity
patterns of 4-lodophthalonitrile, providing researchers, scientists, and drug development
professionals with field-proven insights and detailed experimental frameworks.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. 4-lodophthalonitrile is a solid at room
temperature, typically appearing as a light yellow to brown crystalline powder. Key quantitative
data are summarized below for easy reference.
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Property Value Source
CAS Number 69518-17-8 [1]
Molecular Formula CsHsIN2 [2]
Molecular Weight 254.03 g/mol [11[2]
Melting Point 140-142 °C [11121[3]
Appearance Light yellow to brown

crystalline powder

SMILES String Iclccc(C#N)c(cl)C#N [1]

OOHQHYJZUSXMFD-
INChl Key [1]
UHFFFAOYSA-N

Synthesis of 4-lodophthalonitrile

The most established route for synthesizing 4-lodophthalonitrile is via a Sandmeyer-type
reaction, starting from the readily available 4-aminophthalonitrile. This process involves the
diazotization of the primary amine followed by displacement with iodide.

Workflow for Synthesis
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Step 1: Amine Bisulfate Formation

4-Aminophthalonitrile

( Conc. H2S0a4 (cool, <25°C) )

Add|Ice Water (<15°C)
Y

(Amine Bisulfate Precipitatej

Step 2: Diazotization

Amine Bisulfate Slurry

(NaNOz Solution (O-10°C))

Controlled Addition
Y

(Diazonium Salt Solution)

Y
(Urea (Quench excess HNOz)j

Step 3: Iodide Displacement

(Diazonium Salt Solutionj

(Potassium lodide (K1) Solutiora

Pour & Stir
(N2 evolution)

Y
(Crude 4-lodophthalonitrile (Precipitateﬂ

Step 4: Purification

Crude Product

Y

Wash with:
1. 10% NaHSOs3

2. Sat. NaHCOs
3. Water

\
(Recrystallize (EthanoI-WaterD

\
(Pure 4-Iodophtha|onitri|ea
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H-C=C-R? RL| _
Cu() Base (Alkyne)  (4-lodophthalonitrile) 9@tz R-C=C-R?

NI

Oxidative
Copper Cycle Addition

\ l

Cu-C=C-R? RL-Pd(Il)L2-] Product

Released

from Cu cycle

Transmetalation

N

Reductive
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R2-B(OR)2 R1-X .
(Boronic Acid/Ester) (4-lodophthalonitrile) Pd(O)L R-R
OH~-
Oxidative
Base (e.g., K2CO3) Addition
_ Product
[R2-B(OR)2(OH)] R1-Pd(I1)L2-X R eloased
Transmetalation
Reductive
Elimination

Metal
(e.g., Zn, Cu, Co)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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